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Compound of Interest

Compound Name: A-85783

Cat. No.: B1245004 Get Quote

Introduction: This technical support center is designed for researchers, scientists, and drug

development professionals using A-85783, a potent and selective platelet-activating factor

(PAF) receptor antagonist. A-85783 is the active metabolite of the prodrug ABT-299.[1][2]

Published data indicates that A-85783 is a highly specific inhibitor of the PAF receptor.[2][3]

However, as with any small molecule inhibitor, it is crucial to consider and investigate potential

off-target effects to ensure the validity of experimental results. This guide provides

troubleshooting advice, frequently asked questions (FAQs), and standardized protocols to help

you identify and mitigate potential off-target effects of A-85783 in your experiments.

Quantitative Data Summary
This table summarizes the reported binding affinity of A-85783 for the platelet-activating factor

(PAF) receptor. The inhibition constant (Ki) is a measure of the compound's binding affinity to

its target.

Compound Target Species Assay Ki (nM) Reference

A-85783 PAF Receptor Human

Platelet

Membrane

Binding

0.3 [2]

A-85783 PAF Receptor Rabbit

Platelet

Membrane

Binding

3.9 [2]
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Caption: On-target signaling pathway of A-85783.
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Caption: General workflow for investigating off-target effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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